Cas no 1804705-65-4 (3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804705-65-4
• MF: C₇H₄ClF₂NO
• MW: 191.562567710876
• CID: 4926028
• Update Time: 2025-06-10

3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO/c8-5-4(3-12)1-2-11-6(5)7(9)10/h1-3,7H
• InChI Key： BZACAMXMHFLFNF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

Research Brief on 3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1804705-65-4) in Chemical Biology and Pharmaceutical Applications

3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS: 1804705-65-4) has emerged as a key synthetic intermediate in pharmaceutical research, particularly in the development of novel heterocyclic compounds with potential therapeutic applications. Recent studies highlight its utility as a versatile building block for constructing complex molecular architectures, especially in medicinal chemistry programs targeting kinase inhibitors and antimicrobial agents. The unique electronic properties imparted by the difluoromethyl and aldehyde groups at the 2- and 4-positions of the pyridine ring respectively, make this compound particularly valuable for structure-activity relationship (SAR) explorations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's application in synthesizing potent Bruton's tyrosine kinase (BTK) inhibitors. The 4-carboxaldehyde moiety served as a critical handle for introducing diverse pharmacophores through reductive amination and condensation reactions, while the difluoromethyl group enhanced metabolic stability. The resulting compounds showed improved selectivity profiles against off-target kinases compared to earlier generation inhibitors, with lead candidates achieving IC50 values below 10 nM in enzymatic assays.

Structural analyses using X-ray crystallography (Acta Crystallographica Section D, 2023) revealed that 3-Chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde-derived compounds form unique halogen bonding interactions with protein targets. The chlorine atom at the 3-position participates in orthogonal interactions with backbone carbonyls, while the difluoromethyl group engages in favorable hydrophobic contacts. These findings have important implications for rational drug design, particularly in optimizing ligand-protein binding kinetics.

Recent patent applications (WO2023187645, 2023) describe novel synthetic routes to 1804705-65-4 that improve yield and scalability. A particularly efficient method involves palladium-catalyzed cross-coupling of 2,3-dichloropyridine-4-carboxaldehyde with difluoromethyl zinc reagents, achieving >85% yield with excellent regioselectivity. Process chemistry optimizations have reduced heavy metal contamination to <5 ppm, addressing a critical challenge in pharmaceutical manufacturing.

Emerging applications in radiopharmaceuticals have been reported (Journal of Labelled Compounds and Radiopharmaceuticals, 2024), where the aldehyde functionality enables efficient conjugation with chelating agents for PET imaging probes. Derivatives labeled with fluorine-18 have shown promising biodistribution profiles for imaging inflammatory diseases, with particularly high uptake in target tissues and rapid clearance from non-target organs.

The compound's safety profile has been systematically evaluated in recent toxicology studies (Regulatory Toxicology and Pharmacology, 2023). While the parent compound shows moderate cytotoxicity (CC50 ≈ 50 μM in HepG2 cells), properly functionalized derivatives demonstrate excellent safety margins in preclinical models. Structure-toxicity relationship studies indicate that the chloro substituent's metabolic conversion to reactive intermediates can be mitigated through appropriate molecular modifications.

Future research directions highlighted in recent reviews (Bioorganic & Medicinal Chemistry Letters, 2024) suggest expanding the application of 1804705-65-4 to targeted protein degradation platforms. The aldehyde group's potential for forming reversible covalent bonds with lysine residues makes it attractive for designing proteolysis-targeting chimeras (PROTACs), with preliminary results showing enhanced degradation efficiency compared to traditional warheads.